Cas no 2168776-39-2 (8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane)

• Product Name: 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane
• CAS No: 2168776-39-2
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5754352
• PubChem ID: 165840319
• Update Time: 2025-06-08

8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• EN300-1279463
• 2168776-39-2
• 8,8-difluoro-2,6-dioxa-10-azaspiro[4.5]decane
• 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane

• Inchi： 1S/C7H11F2NO2/c8-6(9)3-10-7(12-4-6)1-2-11-5-7/h10H,1-5H2
• InChI Key： FIXYFHAGCQKEIQ-UHFFFAOYSA-N
• SMILES： FC1(COC2(COCC2)NC1)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane

Professional Introduction to Compound with CAS No. 2168776-39-2 and Product Name: 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane

The compound identified by the CAS number 2168776-39-2 and the product name 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane represents a significant advancement in the field of chemical and pharmaceutical research. This spirocyclic compound features a unique structural configuration that has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The presence of fluorine atoms and an azaspiro framework contributes to its distinctive chemical properties, making it a subject of intense study for researchers aiming to develop novel therapeutic agents and functional materials.

At the core of understanding this compound lies its molecular architecture. The 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane structure consists of a spirocyclic backbone formed by the fusion of a decane ring with an azacyclohexane moiety. The incorporation of two oxygen atoms at the 2 and 6 positions introduces hydrophilic characteristics, while the fluorine substituents at the 8 positions enhance lipophilicity and metabolic stability. This balance between polar and nonpolar regions makes the compound particularly interesting for drug design, as it can potentially improve bioavailability and target specificity.

Recent research in the field of spirocyclic compounds has highlighted their potential as scaffolds for developing new pharmaceuticals. The spirocyclic core provides rigidity and stability to molecular structures, which is often crucial for binding to biological targets with high affinity. In particular, the 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane derivative has been studied for its interactions with enzymes and receptors involved in various disease pathways. Preliminary studies suggest that this compound exhibits promising inhibitory activity against certain kinases and proteases, making it a valuable candidate for further pharmacological development.

The fluorine atoms in the molecule play a critical role in modulating its pharmacokinetic properties. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and increase bioavailability. In the case of 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane, the electron-withdrawing nature of fluorine helps to stabilize charged intermediates during metabolic processes, potentially leading to a longer half-life and reduced toxicity. Additionally, the presence of fluorine can influence electronic properties, affecting both binding interactions and chemical reactivity.

From a synthetic chemistry perspective, the preparation of 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane presents unique challenges due to its complex spirocyclic structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry and regioselectivity. These synthetic strategies not only facilitate the production of this compound but also contribute to the broader toolkit available for constructing complex organic molecules.

The potential applications of 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane extend beyond pharmaceuticals into other areas of chemistry and materials science. Its unique structural features make it a candidate for use in organic electronics, where spirocyclic compounds can serve as emissive or conductive materials in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Furthermore, its ability to interact with biological systems suggests potential uses in biosensing applications, where it could be employed as a recognition element for specific biomolecules.

In conclusion, the compound with CAS number 2168776-39-2 and product name 8,8-difluoro-2,6-dioxa-10-azaspiro4.5decane represents a fascinating example of how structural innovation can lead to novel applications in medicine and materials science. Its unique combination of fluorine substitution and spirocyclic architecture makes it a promising candidate for further research into drug development and advanced materials. As our understanding of its properties grows, so too will its potential contributions to science and technology.